molecular formula C6H6N2O3S B8598183 2-(2-Formamidothiazol-5-yl)acetic acid

2-(2-Formamidothiazol-5-yl)acetic acid

Cat. No.: B8598183
M. Wt: 186.19 g/mol
InChI Key: VAPBURACQFWGAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Formamidothiazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C6H6N2O3S and its molecular weight is 186.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H6N2O3S

Molecular Weight

186.19 g/mol

IUPAC Name

2-(2-formamido-1,3-thiazol-5-yl)acetic acid

InChI

InChI=1S/C6H6N2O3S/c9-3-8-6-7-2-4(12-6)1-5(10)11/h2-3H,1H2,(H,10,11)(H,7,8,9)

InChI Key

VAPBURACQFWGAA-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=N1)NC=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Formic acid (8.4 g) was added to acetic anhydride (18.7 g) under ice-cooling with stirring, and the stirring was continued at 45° to 50° C. for an hour. To the resultant solution was added 2-(2-aminothiazol-5-yl)acetic acid (5.8 g) at ambient temperature, and the mixture was stirred for 35 minutes. After the reaction mixture was evaporated to dryness, the residual product was treated with diisopropyl ether and then collected by filtration to give 2-(2-formamidothiazol-5-yl)acetic acid (5.87 g), mp 229° C. (dec.).
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5.8 g
Type
reactant
Reaction Step One
Quantity
18.7 g
Type
reactant
Reaction Step Two
Quantity
8.4 g
Type
solvent
Reaction Step Two

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